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Introduction

DL-Asparagine is the racemic mixture of asparagine, a hon-essential amino acid that plays a
crucial role in the biosynthesis of proteins and the metabolic control of cell functions,
particularly in nerve and brain tissue. As a readily available and versatile building block, DL-
Asparagine and its derivatives are of significant interest in various research and development
applications, including peptide synthesis, cell culture media formulation, and as a precursor for
pharmaceutical intermediates. This technical guide provides an in-depth overview of the core
physicochemical properties, relevant biological pathways, and experimental applications of DL-

Asparagine.

Physicochemical Properties of Asparagine

The following table summarizes the key quantitative data for DL-Asparagine and its related
forms. It is important to note the distinction between the anhydrous and monohydrate forms, as
their molecular weights and CAS numbers differ. While some of the listed properties are for the

L-enantiomer, they provide a close approximation for the DL-racemic mixture.
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Property Value Form Reference
DL-Asparagine
CAS Number 3130-87-8 [1]
Monohydrate
DL-Asparagine
69833-18-7 [2]
Monohydrate
] DL-Asparagine
Molecular Weight 132.12 g/mol [3114]
(Anhydrous)
DL-Asparagine
150.13 g/mol [1]
Monohydrate
DL-Asparagine
Molecular Formula CaHsN20s3 [3]

(Anhydrous)
DL-Asparagine
CaH10N204
Monohydrate
] ] ~220 °C DL-Asparagine
Melting Point [1]
(decomposes) Monohydrate

Solubility in Water

2.94 g/100 mL

L-Asparagine

[5]

DL-Asparagine

Soluble [4]

Monohydrate
pKa (a-carboxyl ]

2.02-2.14 L-Asparagine [61[7]
group)
pKa (a-amino group) 8.72 - 8.80 L-Asparagine 5161171
Isoelectric Paint (pl) 5.43 L-Asparagine [6]

Experimental Protocols

DL-Asparagine serves as a valuable starting material in various synthetic procedures. The
following section details a representative experimental protocol for the preparation of an
asparagine derivative.

Synthesis of DL-Asparaginium Nitrate
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This protocol describes the synthesis of DL-asparaginium nitrate from DL-Asparagine
monohydrate, a process relevant to the production of pharmaceutical intermediates.[8]

Materials:

o DL-Asparagine monohydrate (98% purity)

e 1 M Nitric Acid

» Deionized Water

Procedure:

e Dissolve 0.75 g of DL-Asparagine monohydrate in 15 ml of deionized water at 25°C.
e Stir the mixture for 20 minutes to ensure complete dissolution.

o To the DL-Asparagine solution, add 15 ml of 1 M nitric acid.

 Allow the resulting solution to evaporate at room temperature over the course of several
weeks.

» Collect the colorless, needle-like crystals of DL-asparaginium nitrate that form.

Biological Sighaling Pathways

Asparagine is not merely a structural component of proteins; it also plays a role in cellular
signaling. The following diagrams illustrate key pathways involving asparagine.

Asparagine Biosynthesis and Catabolism

The biosynthesis of asparagine begins with oxaloacetate, a central intermediate in metabolism.
The pathway involves the conversion of oxaloacetate to aspartate, which is then amidated to
form asparagine. Conversely, the catabolism of asparagine involves its hydrolysis back to
aspartate.
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Caption: Metabolic pathways of asparagine biosynthesis and catabolism.

L-Asparagine and mTORC1 Signaling

Recent research has highlighted the role of L-asparagine in stimulating the mTORC1 signaling
pathway, which is a central regulator of cell growth, proliferation, and metabolism. This has
significant implications for drug development, particularly in the context of cancer therapeutics
and metabolic disorders.
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Caption: L-Asparagine stimulates the mTORCL1 signaling pathway.

Conclusion

DL-Asparagine is a fundamental amino acid with diverse applications for researchers and
professionals in drug development. Its well-defined physicochemical properties make it a
reliable component in chemical synthesis and a key ingredient in cell culture media.
Furthermore, the emerging understanding of asparagine’s role in critical signaling pathways,
such as mMTORCL1, opens new avenues for therapeutic intervention and drug design. This guide
provides a foundational understanding of DL-Asparagine, intended to support and facilitate its
application in scientific research and pharmaceutical innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [DL-Asparagine: A Comprehensive Technical Guide for
Researchers and Drug Development Professionals]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b7722725#dl-asparagine-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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